1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea
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Description
1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea is a synthetic urea derivative characterized by a diphenylallyl group attached to the urea nitrogen and a meta-tolyl (m-tolyl) substituent. The compound’s structure combines a rigid, hydrophobic diphenylallyl moiety with the hydrogen-bonding capability of the urea functional group, which may influence its physicochemical properties and biological interactions.
Properties
Molecular Formula |
C23H22N2O |
|---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
1-(3,3-diphenylprop-2-enyl)-3-(3-methylphenyl)urea |
InChI |
InChI=1S/C23H22N2O/c1-18-9-8-14-21(17-18)25-23(26)24-16-15-22(19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-15,17H,16H2,1H3,(H2,24,25,26) |
InChI Key |
AQCRRYHNTDGOLK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)NCC=C(C2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Electron-withdrawing groups (e.g., nitro in 7b) in dioxoisoindolin analogs reduce yields (70%) compared to electron-donating groups (e.g., methoxy in 7d: 85%) .
Allyl-Substituted Derivatives
The diphenylallyl group is structurally similar to dimethyl-(1-methyl-3,3-diphenyl-allyl)-amine hydrochloride , a pharmacopeial reference standard (USP Citalopram Related Compound F RS). While the latter features a dimethylamine group instead of urea, its inclusion in pharmacopeial guidelines underscores the pharmaceutical relevance of diphenylallyl-containing compounds .
Functional Group Impact :
- The urea group in the target compound enables hydrogen bonding, which may improve target binding affinity compared to the amine in the USP compound.
Pharmacopeial and Regulatory Considerations
The USP listing of structurally related compounds (e.g., fenofibrate analogs) highlights rigorous purity and synthesis standards for allyl- and urea-containing molecules.
Data Tables and Research Findings
Table 1. Comparative Properties of Urea Derivatives and Allyl-Substituted Analogs
Notes:
- Data gaps for the target compound indicate a need for experimental characterization.
- Higher yields in dioxoisoindolin analogs correlate with electron-donating aryl groups .
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